Cas no 2763749-78-4 (2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid)

• Product Name: 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid
• CAS No: 2763749-78-4
• MF: C₁₅H₁₂N₂O₆S
• MW: 348.330582618713
• CID: 6098299
• PubChem ID: 165994985
• Update Time: 2025-06-14

2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2763749-78-4
• 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid
• EN300-37351205
• Z5641804297

• Inchi： 1S/C15H12N2O6S/c18-11-4-3-10(13(21)16-11)17-14(22)8-2-1-7(24-6-12(19)20)5-9(8)15(17)23/h1-2,5,10H,3-4,6H2,(H,19,20)(H,16,18,21)
• InChI Key： QPCKMBIPAFGPNE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC2=C(C=1)C(N(C2=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 348.04160728g/mol
• Monoisotopic Mass: 348.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 146Ų

Additional information on 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid

Recent Advances in the Study of 2-{[2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic Acid (CAS: 2763749-78-4)

The compound 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid (CAS: 2763749-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of targeted protein degraders and immunomodulatory agents. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and recent advancements in its synthesis and application.

Recent studies have elucidated the role of 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutic agents that facilitate the targeted degradation of disease-causing proteins through the ubiquitin-proteasome system. The incorporation of this compound into PROTAC designs has been shown to enhance their binding affinity and specificity for target proteins, thereby improving their therapeutic efficacy. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent degradation activity against oncogenic proteins, suggesting its potential utility in cancer therapy.

In addition to its role in PROTAC development, 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid has also been investigated for its immunomodulatory properties. Research published in Nature Chemical Biology revealed that this compound can modulate the activity of cereblon (CRBN), a key component of the E3 ubiquitin ligase complex. By binding to CRBN, the compound induces conformational changes that promote the recruitment and degradation of specific substrate proteins, including those involved in inflammatory responses. This mechanism has been leveraged in the development of novel therapies for autoimmune diseases and inflammatory disorders.

Recent advancements in the synthetic chemistry of 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid have also been reported. A 2024 study in Organic Letters detailed a streamlined synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This development is particularly significant for the pharmaceutical industry, as it facilitates the broader application of this compound in drug discovery and development programs.

In conclusion, 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]sulfanyl}acetic acid (CAS: 2763749-78-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in PROTAC technology and immunomodulation, coupled with recent synthetic advancements, underscore its potential to drive innovation in therapeutic development. Future research efforts should focus on further elucidating its mechanisms of action and exploring its utility in additional disease contexts.